2-(4-Fluorophenyl)-3-butyn-2-ol molecular weight and formula
2-(4-Fluorophenyl)-3-butyn-2-ol molecular weight and formula
Technical Whitepaper: Physicochemical Profiling and Synthetic Utility of 2-(4-Fluorophenyl)-3-butyn-2-ol
Executive Summary & Molecular Identity
2-(4-Fluorophenyl)-3-butyn-2-ol is a specialized tertiary alkynyl alcohol serving as a critical pharmacophore scaffold in medicinal chemistry. Distinguished by its terminal alkyne and para-fluorinated aromatic ring, this molecule functions as a versatile "clickable" building block for triazole synthesis via Cu(I)-catalyzed azide-alkyne cycloaddition (CuAAC) and as a precursor for complex heterocycles in antifungal and kinase inhibitor research.
This whitepaper provides a comprehensive technical breakdown of its physicochemical architecture, validated synthetic protocols, and quality control parameters.
Molecular Identity Table
| Parameter | Specification |
| IUPAC Name | 2-(4-Fluorophenyl)but-3-yn-2-ol |
| CAS Registry Number | 159028-51-0 |
| Molecular Formula | C₁₀H₉FO |
| Molecular Weight | 164.18 g/mol |
| SMILES | CC(O)(C#C)c1ccc(F)cc1 |
| Appearance | Colorless to pale yellow oil / Low-melting solid |
| Density | 1.111 g/mL (at 25 °C) |
| Refractive Index ( | 1.514 |
Physicochemical Architecture
The utility of 2-(4-Fluorophenyl)-3-butyn-2-ol stems from its unique electronic and steric properties.
-
Fluorine Substitution Effect: The fluorine atom at the para position (C-4) exerts a strong electron-withdrawing inductive effect (-I), which deactivates the aromatic ring slightly compared to the non-fluorinated analog. However, its primary role in drug design is metabolic blocking; it prevents oxidative metabolism (hydroxylation) at the typically labile para-position, significantly extending the half-life of derived pharmacophores.
-
The Tertiary Alcohol Core: The steric bulk of the methyl group and the rigidity of the alkyne moiety create a "locked" conformation. This tertiary alcohol is resistant to oxidation, unlike primary or secondary alcohols, making it a stable anchor in oxidative reaction conditions.
-
Terminal Alkyne Functionality: The
group acts as a reactive handle for Sonogashira couplings (C-C bond formation) or "Click" chemistry, allowing the rapid library generation of drug candidates.
Synthetic Methodology: Grignard Addition Protocol
The most robust route to 2-(4-Fluorophenyl)-3-butyn-2-ol involves the nucleophilic addition of an ethynyl organometallic reagent to 4'-fluoroacetophenone. While lithium acetylide can be used, the Grignard route (Ethynylmagnesium bromide) is preferred for its thermal stability and ease of handling at scale.
Reaction Pathway
Figure 1: Nucleophilic addition pathway for the synthesis of 2-(4-Fluorophenyl)-3-butyn-2-ol.
Detailed Experimental Protocol
Reagents:
-
4'-Fluoroacetophenone (1.0 eq)
-
Ethynylmagnesium bromide (1.2 eq, 0.5 M solution in THF)
-
Tetrahydrofuran (THF), anhydrous
-
Ammonium chloride (sat.[1] aq.)
Step-by-Step Procedure:
-
System Preparation: Flame-dry a 250 mL three-necked round-bottom flask equipped with a magnetic stir bar, addition funnel, and nitrogen inlet. Flush with nitrogen for 15 minutes. Rationale: Grignard reagents are highly moisture-sensitive; water will quench the reagent to form acetylene gas.
-
Reagent Charging: Charge the flask with Ethynylmagnesium bromide (1.2 eq) via cannula transfer. Cool the solution to 0°C using an ice/water bath.
-
Substrate Addition: Dissolve 4'-fluoroacetophenone (1.0 eq) in anhydrous THF (5 volumes). Add this solution dropwise to the Grignard reagent over 30 minutes. Control: Maintain internal temperature < 5°C to prevent side reactions (e.g., aldol condensation).
-
Reaction Phase: Remove the ice bath and allow the mixture to warm to room temperature. Stir for 2–4 hours. Monitor via TLC (Hexane:EtOAc 8:2) or GC-MS.
-
Quenching (Critical): Cool the mixture back to 0°C. Slowly add saturated aqueous ammonium chloride. Caution: This step is exothermic. Vigorous evolution of gas may occur.
-
Workup: Extract the aqueous layer with Ethyl Acetate (3x). Combine organic layers and wash with brine.[1] Dry over anhydrous
and concentrate under reduced pressure. -
Purification: The crude oil is typically purified via vacuum distillation (bp ~96-100°C at reduced pressure) or flash column chromatography (Silica gel, 0-10% EtOAc in Hexanes) to yield the pure product.
Analytical Validation (QC)
To ensure the integrity of the synthesized material, the following analytical signatures must be verified.
| Technique | Diagnostic Signal | Interpretation |
| 1H NMR (CDCl₃) | Terminal alkyne proton ( | |
| Methyl group attached to the chiral center. | ||
| Aromatic protons (splitting pattern characteristic of para-substitution). | ||
| IR Spectroscopy | ~3290 cm⁻¹ | Sharp, strong stretch typical of terminal alkyne C-H. |
| ~2100-2200 cm⁻¹ | Weak alkyne C≡C stretch. | |
| ~3400 cm⁻¹ | Broad O-H stretch (hydrogen bonded). | |
| Mass Spectrometry | m/z 164.1 [M]+ | Molecular ion peak confirming MW. |
Quality Control Workflow
Figure 2: Analytical Quality Control decision tree for lot release.
Pharmaceutical Applications
The 2-(4-fluorophenyl)-3-butyn-2-ol scaffold is not merely a solvent or reagent; it is a structural motif used to modulate biological activity.
-
Azole Antifungals: While Voriconazole utilizes a 2,4-difluoro motif, the 4-monofluoro analog described here is extensively used in Structure-Activity Relationship (SAR) studies to optimize binding affinity to the CYP51 enzyme (lanosterol 14
-demethylase). The tertiary alcohol mimics the transition state of the oxidative reaction catalyzed by the enzyme. -
Kinase Inhibitors: The terminal alkyne allows for the synthesis of 1,2,3-triazoles via "Click Chemistry." These triazoles often serve as bioisosteres for amide bonds in kinase inhibitors, improving solubility and metabolic stability.
-
Metabolic Stability: The fluorine atom blocks the P450-mediated hydroxylation at the 4-position of the phenyl ring. This is a standard medicinal chemistry tactic to prolong the in vivo half-life of a drug candidate.
References
-
Sigma-Aldrich. (n.d.). 2-(4-Fluorophenyl)-3-butyn-2-ol Product Specification & CAS 159028-51-0. Retrieved from
-
National Institute of Standards and Technology (NIST). (n.d.). 3-Butyn-2-ol, 2-methyl- (Analogous Chemistry).[2][3][4][5] NIST Chemistry WebBook. Retrieved from
-
ChemicalBook. (n.d.). 4-Fluoroacetophenone Synthesis and Reactions. Retrieved from
-
PubChem. (n.d.). Compound Summary for CID 24883619 (2-(4-Fluorophenyl)-3-butyn-2-ol). Retrieved from
